Cas no 2090560-89-5 (Benzenemethanamine, 3-amino-N,N,2,6-tetramethyl-)

• Product Name: Benzenemethanamine, 3-amino-N,N,2,6-tetramethyl-
• CAS No: 2090560-89-5
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 5254679
• Update Time: 2025-07-08

Benzenemethanamine, 3-amino-N,N,2,6-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-amino-N,N,2,6-tetramethyl-

• Inchi： 1S/C11H18N2/c1-8-5-6-11(12)9(2)10(8)7-13(3)4/h5-6H,7,12H2,1-4H3
• InChI Key： VBQZBJMYYCWEKQ-UHFFFAOYSA-N
• SMILES： C1(CN(C)C)=C(C)C=CC(N)=C1C

Additional information on Benzenemethanamine, 3-amino-N,N,2,6-tetramethyl-

Benzenemethanamine, 3-amino-N,N,2,6-tetramethyl- (CAS No: 2090560-89-5)

Benzenemethanamine, 3-amino-N,N,2,6-tetramethyl- is a highly specialized organic compound with the CAS registry number 2090560-89-5. This compound belongs to the class of amines and is characterized by its unique chemical structure, which includes a benzene ring substituted with specific functional groups. The molecule features a methanamine group attached to the benzene ring at the para position, along with amino and methyl substituents that confer it with distinctive chemical properties.

The synthesis of Benzenemethanamine, 3-amino-N,N,2,6-tetramethyl- involves a series of carefully controlled reactions that ensure the formation of the desired stereochemistry and functional groups. Recent advancements in synthetic chemistry have enabled the production of this compound with high purity and efficiency. Researchers have explored various methodologies, including nucleophilic aromatic substitution and reductive amination, to optimize its synthesis pathways. These methods not only enhance yield but also minimize by-products, making the process more environmentally friendly.

One of the most notable applications of Benzenemethanamine, 3-amino-N,N,2,6-tetramethyl- is in the field of pharmaceuticals. The compound serves as an intermediate in the synthesis of bioactive molecules with potential therapeutic applications. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties. These findings have sparked interest in its use for developing drugs targeting chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In addition to its pharmaceutical applications, Benzenemethanamine, 3-amino-N,N,2,6-tetramethyl- has found utility in materials science. Its unique structure makes it an ideal candidate for use in polymer chemistry and as a precursor for advanced materials. Recent research has highlighted its role in the development of conductive polymers and high-performance adhesives. These applications underscore its versatility and importance in modern material innovation.

The chemical stability and reactivity of Benzenemethanamine, 3-amino-N,N,2,6-tetramethyl- make it a valuable compound in various industrial processes. Its ability to undergo nucleophilic substitution reactions under mild conditions has made it a preferred choice in organic synthesis. Furthermore, its compatibility with different solvents and reagents facilitates its use in large-scale manufacturing processes.

From an environmental perspective, understanding the degradation pathways of Benzenemethanamine, 3-amino-N,N,2,6-tetramethyl- is crucial for assessing its impact on ecosystems. Recent studies have focused on its biodegradation rates under aerobic and anaerobic conditions. These investigations aim to develop strategies for minimizing environmental contamination during its production and use.

In conclusion,Benzenemethanamine